Cas no 2138336-28-2 (1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1))

• Product Name: 1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1)
• CAS No: 2138336-28-2
• MF: C₇H₁₇NaO₂S
• MW: 188.263452291489
• CID: 6141211
• PubChem ID: 165449811
• Update Time: 2025-05-21

1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1)
• sodium 2,2,3-trimethylbutane-1-sulfinate
• 2138336-28-2
• EN300-723835

• Inchi： 1S/C7H16O2S.Na.H/c1-6(2)7(3,4)5-10(8)9;;/h6H,5H2,1-4H3,(H,8,9);;
• InChI Key： MVAXJOGLEYUSPI-UHFFFAOYSA-N
• SMILES： C(C)(C)(C(C)C)CS(O)=O.[NaH]

Computed Properties

• Exact Mass: 186.06904517g/mol
• Monoisotopic Mass: 186.06904517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on 1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1)

1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1) and its Applications in Modern Chemical Biology

1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1), identified by the CAS number 2138336-28-2, is a specialized chemical compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile applications. This compound, a sodium salt of 1-butanesulfinic acid with specific isomerization, exhibits distinct chemical characteristics that make it valuable in various research and industrial contexts.

The molecular structure of 1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1) incorporates a sulfinyl group (-SO₂-) attached to a butane backbone with three methyl substituents. This configuration imparts unique reactivity and solubility properties, making it an intriguing candidate for use in biochemical assays and synthetic chemistry. The sodium salt form enhances its solubility in aqueous solutions, facilitating its application in biological systems where water-based environments are prevalent.

In recent years, the compound has been explored for its potential in drug discovery and development. Its ability to act as a sulfonating agent has been particularly noteworthy. Sulfonates are widely recognized for their role in enhancing the bioavailability and binding affinity of pharmaceutical compounds. Researchers have leveraged the reactivity of 1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1) to modify existing drug molecules or to create novel scaffolds that exhibit improved pharmacological profiles.

One of the most compelling aspects of this compound is its utility in proteomics and protein modification studies. The sulfinyl group can serve as a handle for site-specific protein labeling or cross-linking experiments. This capability has been exploited in high-resolution structural biology to elucidate protein-protein interactions and conformational changes. Additionally, its use in mass spectrometry-based proteomics has enabled researchers to identify and quantify proteins with high precision.

The pharmaceutical industry has also shown interest in 1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1) for its potential as an intermediate in the synthesis of bioactive molecules. Its structural motif is reminiscent of natural products and pharmacophores found in therapeutic agents. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. Preliminary studies suggest that certain modifications can lead to compounds with enhanced efficacy against resistant bacterial strains.

Another area where this compound has found utility is in materials science. The unique chemical properties of 1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1) have been harnessed to develop novel polymers and coatings with tailored functionalities. These materials exhibit improved stability under various environmental conditions and have potential applications in biodegradable packaging and medical devices.

Recent advancements in computational chemistry have further highlighted the significance of 1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1). Molecular modeling studies have revealed insights into its interaction with biological targets at the atomic level. These simulations have guided experimental efforts by predicting optimal reaction conditions and identifying potential side products. Such integrative approaches are becoming increasingly essential in modern drug discovery pipelines.

The synthesis of 1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1) is another area of active research. Chemists have developed efficient synthetic routes that minimize waste and maximize yield. These methods often involve catalytic processes that align with green chemistry principles. The development of sustainable synthetic strategies is crucial for ensuring the long-term viability of this compound in both research and industrial settings.

In conclusion,1-Butanesulfinic acid, 2,2,3-trimethyl-, sodium salt (1:1) represents a versatile chemical entity with broad applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers investigating biological processes and developing new therapeutic agents. As our understanding of its properties continues to grow,CAS number 2138336-28-2 will undoubtedly play a pivotal role in advancing scientific knowledge and innovation.